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Abstract
Disperse Blue 291, a monoazo dye used in the textile industry, represents a potential

ecotoxicological hazard to aquatic ecosystems. This technical guide provides a comprehensive

overview of the known and predicted ecotoxicity of Disperse Blue 291 in aquatic

environments. Due to a lack of extensive experimental data for this specific dye, this guide

synthesizes available information, including data from quantitative structure-activity relationship

(QSAR) models, studies on related azo dyes, and standardized ecotoxicity testing protocols.

The guide details potential mechanisms of toxicity, including genotoxicity, oxidative stress, and

endocrine disruption, and outlines the standardized experimental procedures necessary for a

thorough environmental risk assessment.

Introduction
The discharge of textile effluents is a significant source of water pollution, introducing a

complex mixture of chemicals, including synthetic dyes, into aquatic environments. Azo dyes,

characterized by the presence of one or more azo (-N=N-) groups, are the largest class of

synthetic dyes used in industry.[1] Their complex aromatic structures make them resistant to

degradation, leading to their persistence in the environment.[2] Disperse Blue 291 (CAS No.

56548-64-2) is a monoazo disperse dye used for dyeing polyester fibers. The release of this

dye into waterways raises concerns about its potential adverse effects on aquatic organisms.
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This guide aims to consolidate the current understanding of the ecotoxicity of Disperse Blue
291 and provide a framework for its experimental evaluation.

Quantitative Ecotoxicity Data
Experimental data on the aquatic toxicity of Disperse Blue 291 is limited. The following data is

derived from a quantitative structure-activity relationship (QSAR) model, which predicts the

toxicological properties of a chemical based on its structure. It is important to note that these

are theoretical values and require experimental verification.

Table 1: Predicted Acute Ecotoxicity of Disperse Blue 291[3]

Test Organism Endpoint Duration
Predicted
Value (mg/L)

Method

Pimephales

promelas

(Fathead

minnow)

LC50 96 hours 0.0675 OECD QSAR

Daphnia magna

(Water flea)
EC50 48 hours 0.0675 OECD QSAR

LC50 (Lethal Concentration 50): The concentration of a substance that is predicted to be lethal

to 50% of the test organisms within a specified timeframe. EC50 (Effective Concentration 50):

The concentration of a substance that is predicted to cause a specific sublethal effect (in this

case, immobilization) in 50% of the test organisms within a specified timeframe.

Potential Mechanisms of Toxicity and Signaling
Pathways
While specific studies on the signaling pathways affected by Disperse Blue 291 in aquatic

organisms are not available, research on other azo dyes suggests several potential

mechanisms of toxicity.

Genotoxicity
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Studies have demonstrated the genotoxic potential of Disperse Blue 291 in mammalian cell

lines and in mice. In the human hepatic cell line HepG2, exposure to Disperse Blue 291 led to

an increase in DNA damage (comet assay) and micronuclei formation.[4][5] In mice, oral

administration of the dye resulted in an increased frequency of micronucleated polychromatic

erythrocytes in bone marrow, indicating chromosomal damage.[6] It is plausible that similar

genotoxic effects, such as DNA damage and chromosomal aberrations, could occur in aquatic

organisms exposed to this dye.[7]

Oxidative Stress
Azo dyes are known to induce oxidative stress in aquatic organisms.[8] This occurs when there

is an imbalance between the production of reactive oxygen species (ROS) and the antioxidant

defense system of the organism. The metabolism of azo dyes can generate ROS, leading to

cellular damage, including lipid peroxidation.[8] Studies on other azo dyes in zebrafish have

shown an increase in the activity of antioxidant enzymes such as catalase and glutathione S-

transferase (GST), as well as an elevation in lipid peroxidation levels, confirming the induction

of oxidative stress.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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